2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-N-[(furan-2-yl)methyl]acetamide
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Overview
Description
The compound “2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-N-[(furan-2-yl)methyl]acetamide” is a complex organic molecule. It contains a thiazole ring, which is a type of heterocyclic compound . The thiazole ring is substituted with a 4-fluorophenyl group and a furan-2-ylmethyl group .
Synthesis Analysis
The synthesis of such compounds often involves the reaction of 2-aminothiazole derivatives with various reagents . For example, one synthetic pathway involves the reaction of 2-amino-5-bromothiazole with 3-(furan-2-yl)propanoic acid, followed by a Suzuki reaction with 4-fluorophenylboric acid .Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple rings and functional groups. The thiazole ring contains sulfur and nitrogen atoms at positions 1 and 3 respectively . The orientation of the thiazole ring towards the target site can be nitrogen orientation, sulfur orientation, or parallel orientation .Chemical Reactions Analysis
The chemical reactions involving this compound are likely to be influenced by the substituents on the thiazole ring. For instance, 2-aminothiazole derivatives have been reported to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant activities .Scientific Research Applications
- Researchers have explored F5382-0511 as a potential antiviral agent. For instance:
- F5382-0511 can serve as a substrate for synthesizing bithiophene-based azo dyes with potential nonlinear optical (NLO) properties .
- The compound has been investigated as a scaffold for designing potent HCV NS5B polymerase inhibitors .
- Hybrid molecules containing F5382-0511 and phenothiazine have been explored for their antitubercular activity .
- While not directly studied for F5382-0511, related indole derivatives have shown anticancer activity .
- The combination of different pharmacophores in indole ring systems often leads to more active compounds .
Antiviral Activity
Nonlinear Optical Properties
HCV NS5B Polymerase Inhibition
Antitubercular Agents
Anticancer Potential
Antioxidant and Anti-Inflammatory Activities
Future Directions
The future research directions for this compound could involve further exploration of its biological activities and potential applications in medicinal chemistry. The design and structure-activity relationship of bioactive molecules containing the thiazole ring could be a promising area of research .
properties
IUPAC Name |
2-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]-N-(furan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FN3O2S/c17-11-3-5-12(6-4-11)19-16-20-13(10-23-16)8-15(21)18-9-14-2-1-7-22-14/h1-7,10H,8-9H2,(H,18,21)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEIJUFDJTLYLSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=O)CC2=CSC(=N2)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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